Cas no 89514-93-2 (1-Propanamine, 3-[(6-chloro-3-pyridazinyl)oxy]-)

• Product Name: 1-Propanamine, 3-[(6-chloro-3-pyridazinyl)oxy]-
• CAS No: 89514-93-2
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 598123
• PubChem ID: 23313459
• Update Time: 2025-04-19

1-Propanamine, 3-[(6-chloro-3-pyridazinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-[(6-chloro-3-pyridazinyl)oxy]-
• 3-(6-chloropyridazin-3-yl)oxypropan-1-amine
• SCHEMBL10894021
• AKOS011632446
• 89514-93-2
• DTXSID10632775
• 3-[(6-CHLOROPYRIDAZIN-3-YL)OXY]PROPAN-1-AMINE

• Inchi： 1S/C7H10ClN3O/c8-6-2-3-7(11-10-6)12-5-1-4-9/h2-3H,1,4-5,9H2
• InChI Key： BWTHGVHMUKXGPN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OCCCN

Computed Properties

• Exact Mass: 187.0512396g/mol
• Monoisotopic Mass: 187.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61Ų